Cas no 68937-66-6 (Alcohols, C6-12,ethoxylated propoxylated)

• Product Name: Alcohols, C6-12,ethoxylated propoxylated
• CAS No: 68937-66-6
• MF: C₁₇H₃₈O₂
• MW: 274.482426166534
• CID: 509129
• PubChem ID: 111842
• Update Time: 2025-06-05

Alcohols, C6-12,ethoxylated propoxylated Chemical and Physical Properties

Names and Identifiers

• Alcohols, C6-12,ethoxylated propoxylated
• 1-ethoxyhexane;1-propoxyhexane
• SCHEMBL3966692
• 68937-66-6

• Inchi： 1S/C9H20O.C8H18O/c1-3-5-6-7-9-10-8-4-2;1-3-5-6-7-8-9-4-2/h3-9H2,1-2H3;3-8H2,1-2H3
• InChI Key： QTUGCFPIWBMXQE-UHFFFAOYSA-N
• SMILES： O(CCC)CCCCCC.O(CC)CCCCCC

Computed Properties

• Exact Mass: 274.28734
• Monoisotopic Mass: 274.287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 96.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Boiling Point: 165.4°C at 760 mmHg
• Flash Point: 44.6°C
• PSA: 18.46

Alcohols, C6-12,ethoxylated propoxylated Security Information

• Hazardous Material transportation number：3082
• HazardClass：9
• PackingGroup：III

Additional information on Alcohols, C6-12,ethoxylated propoxylated

Alcohols, C6-12, Ethoxylated Propoxylated: A Comprehensive Overview

The compound with CAS No. 68937-66-6, commonly referred to as Alcohols, C₆-C₁₂, ethoxylated propoxylated, is a versatile chemical entity that has garnered significant attention in various industrial and research domains. This compound is a member of the broader class of ethoxylated and propoxylated alcohols, which are widely used as surfactants due to their unique properties and applications.

Ethoxylated and propoxylated alcohols are typically derived from natural or synthetic alcohols through a process known as ethoxylation and propoxylation. These reactions involve the addition of ethylene oxide (for ethoxylation) or propylene oxide (for propoxylation) to the hydroxyl group of the alcohol molecule. The resulting compounds are amphiphilic, meaning they possess both hydrophilic (water-loving) and hydrophobic (water-repelling) properties. This dual nature makes them highly effective surfactants, capable of reducing surface tension between liquids and enhancing solubility.

The specific designation C₆-C₁₂ in the name refers to the carbon chain length of the alcohol backbone. Alcohols with carbon chains in this range are particularly useful due to their balance between hydrophilicity and hydrophobicity. Shorter chains tend to be more water-soluble, while longer chains offer better solubility in organic solvents. The combination of ethoxylation and propoxylation further enhances the versatility of these compounds, making them suitable for a wide array of applications.

In recent years, there has been a growing interest in understanding the biodegradability and environmental impact of surfactants like Alcohols, C₆-C₁₂, ethoxylated propoxylated. Studies have shown that these compounds are generally considered biodegradable under aerobic conditions, which is a critical factor for their use in environmentally sensitive applications such as personal care products and agricultural formulations.

The synthesis of ethoxylated and propoxylated alcohols involves a multi-step process that begins with the selection of the appropriate alcohol feedstock. The alcohol is then subjected to controlled reactions with ethylene oxide or propylene oxide in the presence of a catalyst, such as potassium hydroxide or sulfonic acids. The degree of ethoxylation or propoxylation can be precisely controlled to achieve the desired balance between hydrophilic and hydrophobic properties.

One of the most significant advancements in this field has been the development of tailor-made surfactants that can be customized to meet specific performance requirements. For instance, researchers have explored the use of block copolymers incorporating ethoxylated and propoxylated segments to create surfactants with enhanced stability and functionality under varying environmental conditions.

The applications of Alcohols, C₆-C₁₂, ethoxylated propoxylated are vast and diverse. In the personal care industry, these compounds are used as emulsifiers, detergents, and stabilizers in products such as shampoos, soaps, and lotions. In the food industry, they serve as emulsifiers and stabilizers for processed foods, ensuring consistent texture and shelf life.

In industrial settings, these surfactants are employed in cleaning agents, lubricants, and metalworking fluids due to their ability to reduce surface tension and enhance wetting properties. Additionally, they find application in agricultural formulations as adjuvants for pesticides and herbicides, improving their efficacy by enhancing solubility and deposition on target surfaces.

A recent study published in *Journal of Colloid and Interface Science* highlighted the potential of ethoxylated-propoxylated alcohols as carriers for drug delivery systems. The study demonstrated that these compounds can be used to formulate nanoparticles with controlled drug release profiles, opening new avenues for their application in pharmaceuticals.

The global market for surfactants has been experiencing steady growth driven by increasing demand from emerging economies and expanding application sectors. According to a market research report by Grand View Research Inc., the global surfactant market was valued at USD 15 billion in 2020 and is expected to grow at a compound annual growth rate (CAGR) of 4% from 2021 to 2028.

In conclusion, Alcohols,C₆-C₁₂,eth ox ylatedprop ox ylated(CAS No: 68937-66-6) stands out as a critical component in modern chemical formulations due to its unique properties,tailorability,and wide rangeof applications.Further research into its synthesis optimization,application expansion,and environmental impact will undoubtedly contribute tomaking it an even more indispensable materialin various industries.